Cas no 62141-14-4 (2-Propanone, 1-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-)

• Product Name: 2-Propanone, 1-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-
• CAS No: 62141-14-4
• MF: C₁₄H₁₂N₄O
• MW: 252.271282196045
• CID: 456730
• PubChem ID: 12329555
• Update Time: 2025-04-19

2-Propanone, 1-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-
• 1-(1-phenylpyrazolo[3,4-d]pyrimidin-4-yl)propan-2-one
• SCHEMBL21851668
• DTXSID70490313
• AKOS012500990
• 62141-14-4
• 1-(1-Phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)propan-2-one

• Inchi： 1S/C14H12N4O/c1-10(19)7-13-12-8-17-18(14(12)16-9-15-13)11-5-3-2-4-6-11/h2-6,8-9H,7H2,1H3
• InChI Key： BCDDWTQAXLLRNI-UHFFFAOYSA-N
• SMILES： O=C(C)CC1=C2C=NN(C3C=CC=CC=3)C2=NC=N1

Computed Properties

• Exact Mass: 252.10126
• Monoisotopic Mass: 252.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• PSA: 60.67